N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide

• IUPAC Name: N-(1-ethylpyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide
• InChI: InChI=1S/C20H18N4O2/c1-3-24-19-15(12-13-8-4-6-10-16(13)21-19)18(23-24)22-20(25)14-9-5-7-11-17(14)26-2/h4-12H,3H2,1-2H3,(H,22,23,25)
• InChI Key: GXIYHQMNNSMNKO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=CC=CC=C3C=C2C(=N1)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol

Description

“N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide” is a compound that belongs to the class of 1H-pyrazolo[3,4-b]quinolines. These are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Synthesis Analysis

The main methods of synthesis for this class of compounds include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis. The corresponding acids upon condensation and hydrolysis followed by cyclization yield pyrazoloquinolines, which upon substitution yield the final compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation, hydrolysis, cyclization, and substitution. The Williamson-type reaction of the two fragments involves the formation of an intermediate, which undergoes subsequent intramolecular nucleophilic cyclization with participation of the N atom and the ester C=O group to form a five-membered cyclic system.

Future Directions

The future directions for “N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide” and similar compounds could involve further exploration of their potential as fluorescent sensors and biologically active compounds. Additionally, they could be evaluated for their efficacy against typical drugs in the market.

Mechanism of Action

Target of Action

Compounds of the 1h-pyrazolo[3,4-b]quinoline class have been studied for their photophysical and biological properties

Mode of Action

It is known that the structure of 1h-pyrazolo[3,4-b]quinolines can be modified with a number of substituents that have a significant influence on their physical, photophysical, and biological properties .

Biochemical Pathways

1h-pyrazolo[3,4-b]quinolines have been studied for their potential as fluorescent sensors and biologically active compounds .

Result of Action

Compounds of the 1h-pyrazolo[3,4-b]quinoline class have been studied for their potential biological activities .